Cas no 2169622-09-5 (3-{7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propan-1-ol)

• Product Name: 3-{7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propan-1-ol
• CAS No: 2169622-09-5
• MF: C₇H₁₁N₇O
• MW: 209.208539247513
• CID: 5883426
• PubChem ID: 165575874
• Update Time: 2025-05-22

3-{7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propan-1-ol
• 3-{7-hydrazinyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl}propan-1-ol
• EN300-1582381
• 2169622-09-5

• Inchi： 1S/C7H11N7O/c8-11-6-5-7(10-4-9-6)14(13-12-5)2-1-3-15/h4,15H,1-3,8H2,(H,9,10,11)
• InChI Key： VUXFUAYQKZMQOJ-UHFFFAOYSA-N
• SMILES： OCCCN1C2C(=C(NN)N=CN=2)N=N1

Computed Properties

• Exact Mass: 209.10250800g/mol
• Monoisotopic Mass: 209.10250800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 115Ų

Additional information on 3-{7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propan-1-ol

3-{7-Hydrazinyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-3-Yl}Propan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2169622-09-5, known as 3-{7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl}propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and development. The hydrazine moiety within its structure plays a crucial role in its reactivity and functional properties.

Recent studies have highlighted the importance of triazolo[4,5-d]pyrimidine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and proteases. The propanol group attached to the triazolo[4,5-d]pyrimidine ring in this compound adds hydrophilicity, which may enhance its bioavailability and pharmacokinetic properties.

The synthesis of 3-{7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl}propan-1-ol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The hydrazine group can be further functionalized to create a library of analogs for screening purposes.

In terms of applications, this compound has shown promise in preliminary in vitro assays targeting cancer cells. The triazolo[4,5-d]pyrimidine core is known to exhibit antiproliferative activity by inhibiting key enzymes involved in cell cycle regulation. Additionally, the presence of the hydrazine group allows for potential conjugation with other bioactive molecules, opening avenues for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the propanol group may serve as a critical determinant for binding affinity and selectivity. This insight has guided further modifications to improve therapeutic efficacy.

The stability and solubility of 3-{7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yli}propanol are critical factors influencing its suitability for pharmaceutical applications. Studies have shown that the compound exhibits moderate stability under physiological conditions and acceptable solubility profiles when formulated appropriately.

Looking ahead, ongoing research aims to explore the potential of this compound as a lead molecule for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.